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Cat. No.: B1580651 Get Quote

Guanidine Carbonate Buffer: A Technical Guide
for Researchers
Welcome to the technical support center for guanidine carbonate buffer preparation and

storage. This resource is designed for researchers, scientists, and drug development

professionals, providing clear and concise information to ensure the successful use of this

versatile buffer in your experiments.

Frequently Asked Questions (FAQs)
What is guanidine carbonate and why is it used as a buffer?

Guanidine carbonate is a salt of the strong organic base guanidine and the weak acid, carbonic

acid.[1][2] Its utility as a buffer stems from its ability to maintain pH in alkaline conditions.[1][2]

[3] It is particularly useful in various biochemical and pharmaceutical applications where a

stable, high pH is required.[1][2]

What are the key properties of guanidine carbonate?

Guanidine carbonate is a white crystalline powder with high solubility in water.[1][4] It is a

strong organic alkali, and its solutions are basic.[1][2] It is also known to act as a protein

denaturant, similar to guanidine hydrochloride.[1][2]

What are the primary applications of guanidine carbonate buffer?
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Guanidine carbonate buffers are utilized in a range of applications, including:

pH adjustment and regulation in formulations.[1][3][5]

Protein denaturation and refolding studies.[2]

Stabilization of biopharmaceuticals and vaccines.[2]

As a component in cosmetic and pharmaceutical formulations.[3][5]

Buffer Preparation and Storage
Quantitative Data Summary

Property Value Source

Molecular Formula CH₅N₃·½H₂CO₃ [3]

Molecular Weight 90.08 g/mol [3]

Appearance White crystalline powder [1][4]

Solubility in Water High [1][4]

pKa ~12.5 [1]

Recommended Storage of

Solid
Cool, dry, well-ventilated area [3]

Recommended Storage of

Solution
Room Temperature [6]

Experimental Protocol: Preparation of a 1 M Guanidine
Carbonate Stock Solution
Materials:

Guanidine carbonate (reagent grade)

High-purity, deionized water

Calibrated pH meter
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Stir plate and stir bar

Appropriate glassware (beaker, graduated cylinder)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Weighing: Carefully weigh out the required amount of guanidine carbonate to prepare the

desired volume of a 1 M solution (e.g., 90.08 g for 1 L).

Dissolving: In a beaker, add the weighed guanidine carbonate to approximately 80% of the

final desired volume of deionized water. Place the beaker on a stir plate and add a stir bar.

Stir until the solid is completely dissolved. Guanidine carbonate has high water solubility, so

this should proceed readily at room temperature.[1][4]

pH Adjustment (if necessary): The natural pH of a guanidine carbonate solution will be

alkaline. If a specific lower pH is required, it can be adjusted by carefully adding a strong

acid (e.g., HCl) dropwise while monitoring the pH with a calibrated pH meter. Be aware that

the addition of acid will cause the evolution of carbon dioxide gas.[7]

Final Volume Adjustment: Once the desired pH is reached and the solution is stable, transfer

the solution to a graduated cylinder and add deionized water to reach the final volume.

Filtration (Optional): For applications requiring high purity, the buffer can be filtered through a

0.22 µm filter to remove any particulates.

Storage: Store the buffer in a well-sealed, clearly labeled container at room temperature.[6]
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Buffer Preparation Workflow

1. Weigh Guanidine Carbonate 2. Dissolve in Deionized Water
Add solid to water

3. Adjust pH (Optional)
Stir until dissolved

4. Adjust Final Volume
Add acid dropwise

5. Filter (Optional)
Bring to final volume

6. Store and Label
For high purity

Troubleshooting Decision Tree

Problem Encountered

Dissolving Issues pH Instability Precipitate Formation Unexpected Results

Gentle Warming Tightly Seal Container Change Acid/Test Lower Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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